Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0013880 | Silica Gel, 40-63 Micron Particles | 112926-00-8 | (SiO2)n SiO2 O2Si |
| VC0013868 | all-trans-Retinal | 116-31-4 | C20H28O |
| VC0013850 | Nω-Propyl-L-Arginine | 137361-05-8 | C9H20N4O2 |
| VC0013879 | Sialyl Lewis X, Methyl Glycoside | 141612-87-5 | C32H54N2O23 |
| VC0013862 | N-[S-(2-Pyridylthio)cysteaminyl]ethylenediamine-N,N,N’,N’-tetraacetic Acid, Monoamide, Technical gra | 143541-95-1 | C17H24N4O7S2 |
| VC0013859 | 2-Pyridylethylmercaptan | 2044-28-2 | C7H9NS |
| VC0013852 | 1-Pyrenebutylamine | 205488-15-9 | C20H19N |
| VC0013860 | 4-Pyridylethylmercaptan | 2127-05-1 | C7H9NS |
| VC0013875 | Butanoic acid, 2-amino-4-(ethylseleno)- | 2578-27-0 | C6H13NO2Se |
| VC0013857 | 1-Pyrenylmethyl Methanethiosulfonate | 384342-65-8 | C18H14O2S2 |
| VC0013858 | 2-[3-(1-Pyrenyl)propylcarboxamido]ethyl Methanethiosulfonate | 384342-66-9 | C23H23NO3S2 |
| VC0013851 | [Amino(pyrazol-1-yl)methylidene]azanium;chloride | 4023-02-3 | C4H7ClN4 |
| VC0013845 | Potassium (1E,3E)-5-oxopenta-1,3-dien-1-olate | 40418-44-8 | C₅H₅O₂K |
| VC0013856 | N-(1-Pyrenyl) Maleimide | 42189-56-0 | C20H11NO2 |
| VC0013863 | omega-Hydroxyemodin | 481-73-2 | C15H10O6 |
| VC0013866 | (2S)-2-Azaniumyl-3-(3,5-dioxo-1,2,4-oxadiazolidin-2-yl)propanoate | 52809-07-1 | C5H7N3O5 |
| VC0013872 | Ribono-gamma-lactone | 5336-08-3 | C5H8O5 |
| VC0013847 | S,S'-Trimethylene bis(methanethiosulfonate) | 55-96-9 | C5H12O4S4 |
| VC0013848 | β-Propiolactone | 57-57-8 | C3H4O2 |
| VC0013861 | S-[2-(Pyridin-2-yl)ethyl] ethanethioate | 59020-97-2 | C9H11NOS |
| VC0013853 | 1-Pyrenebutyryl Chloride | 63549-37-1 | C20H15ClO |
| VC0013846 | 1-(3-Hydroxy-1,1-diphenylpropyl)piperidinium methanesulphonate | 6856-31-1 | C21H29NO4S |
| VC0013849 | Propionylpromazine Hydrochloride | 7681-67-6 | C20H25ClN2OS |
| VC0013854 | (1-Pyrene)methyl Methacrylate | 86112-79-0 | C21H16O2 |
| VC0013878 | Sialyl Lewis X | 98603-84-0 | C31H52N2O23 |